Cas no 1263376-06-2 (4,5-Difluoro-2-methylbenzotrifluoride)

• Product Name: 4,5-Difluoro-2-methylbenzotrifluoride
• CAS No: 1263376-06-2
• MF: C₈H₅F₅
• MW: 196.117319822311
• MDL: MFCD18379800
• CID: 4584090
• Update Time: 2025-05-20

4,5-Difluoro-2-methylbenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 1,2-DIFLUORO-4-METHYL-5-(TRIFLUOROMETHYL)BENZENE
• Benzene, 1,2-difluoro-4-methyl-5-(trifluoromethyl)-
• 4,5-Difluoro-2-methylbenzotrifluoride

• MDL： MFCD18379800
• Inchi： 1S/C8H5F5/c1-4-2-6(9)7(10)3-5(4)8(11,12)13/h2-3H,1H3
• InChI Key： WRFHKNNJGVHNFX-UHFFFAOYSA-N
• SMILES： C1(F)=CC(C(F)(F)F)=C(C)C=C1F

Computed Properties

• Exact Mass: 196.031
• Monoisotopic Mass: 196.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2

Additional information on 4,5-Difluoro-2-methylbenzotrifluoride

Comprehensive Analysis of 4,5-Difluoro-2-methylbenzotrifluoride (CAS No. 1263376-06-2): Properties, Applications, and Industry Trends

4,5-Difluoro-2-methylbenzotrifluoride (CAS No. 1263376-06-2) is a fluorinated aromatic compound gaining significant attention in specialty chemical and pharmaceutical research. This fluorinated benzene derivative features a unique molecular structure with two fluorine atoms at the 4 and 5 positions, a methyl group at the 2 position, and a trifluoromethyl group attached to the benzene ring. Its highly stable yet reactive nature makes it valuable for advanced synthetic applications.

The compound's electron-withdrawing properties and lipophilicity have made it a focus in modern drug discovery, particularly for designing bioactive molecules. Researchers are exploring its potential in developing next-generation pharmaceuticals, where fluorinated compounds are increasingly important due to their enhanced metabolic stability and membrane permeability. Recent studies highlight its utility in creating PET imaging agents and targeted therapies, aligning with the growing demand for precision medicine solutions.

In material science, 4,5-Difluoro-2-methylbenzotrifluoride serves as a key intermediate for synthesizing high-performance polymers and liquid crystal materials. Its thermal stability and chemical resistance contribute to applications in electronic displays and advanced coatings. The compound's low surface energy characteristics also make it relevant for water-repellent materials, a property highly sought after in sustainable textile treatments and industrial applications.

The synthesis of 1263376-06-2 typically involves multi-step fluorination processes, with recent innovations focusing on catalytic methods to improve yield and reduce environmental impact. Industry leaders are investing in green chemistry approaches for its production, responding to the global push for sustainable manufacturing practices. Analytical techniques like HPLC and GC-MS are crucial for quality control, ensuring the compound meets the stringent purity requirements of pharmaceutical applications.

Market trends indicate growing demand for fluorinated building blocks like 4,5-Difluoro-2-methylbenzotrifluoride, driven by expansion in life sciences and electronic materials sectors. The compound's patent landscape shows increasing activity, particularly in Asia-Pacific markets, where pharmaceutical innovation is accelerating. Regulatory considerations focus on proper handling procedures, though it remains accessible for research purposes without stringent controls.

Future research directions for CAS 1263376-06-2 include exploring its potential in agrochemical development and battery electrolyte formulations, areas where fluorinated compounds show promise. The scientific community continues to investigate its structure-activity relationships, particularly how the difluoro-methyl combination influences molecular interactions. These studies contribute valuable data to the growing field of fluorine chemistry, which is revolutionizing multiple industries through innovative material design.

For researchers working with 4,5-Difluoro-2-methylbenzotrifluoride, proper storage conditions (typically under inert atmosphere at low temperatures) and handling protocols are essential to maintain stability. The compound's spectral data (including NMR and IR spectra) have been well-documented in recent literature, facilitating its identification and quality verification in various applications. As analytical techniques advance, new insights into its molecular behavior continue to emerge.

The commercial availability of 1263376-06-2 has improved in recent years, with several specialty chemical suppliers offering it in research quantities. Pricing trends reflect the compound's growing importance in high-value applications, though economies of scale from increased production are beginning to make it more accessible. Custom synthesis options are also available for researchers requiring derivatized versions or isotope-labeled analogs of this versatile building block.